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on Neuronal Ceroid Lipofuscinosis
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Compound of Interest

Compound Name: PE154

Cat. No.: B609886

Following a comprehensive search of publicly available scientific literature and clinical trial
databases, no information was found regarding a compound or therapeutic agent designated
"PE154" in the context of neuronal ceroid lipofuscinosis (NCL) or any other biomedical
research.

This absence of data prevents the creation of the requested in-depth technical guide. The initial
and subsequent broader searches for "PE154" did not yield any relevant results, suggesting
that this identifier may be an internal project code not yet disclosed in public research, a new
compound not yet described in scientific literature, or a potential typographical error.

Neuronal Ceroid Lipofuscinoses are a group of rare, inherited neurodegenerative disorders,
also known as Batten disease.[1][2][3] These diseases are characterized by the accumulation
of lipopigments in the body's tissues.[3] The various forms of NCL are classified by the gene
affected (e.g., CLN1, CLNZ2, etc.) and typically manifest with progressive vision loss, seizures,
cognitive decline, and motor difficulties.[2]

Current therapeutic strategies for NCLs that are publicly documented include:

o Enzyme Replacement Therapy (ERT): Cerliponase alfa (Brineura®) is an approved ERT for
CLN2 disease that delivers the deficient TPP1 enzyme directly to the brain.[4]

o Gene Therapy: Several clinical trials are underway to evaluate the safety and efficacy of
gene therapies for various forms of NCL, including CLN2, CLN3, CLN5, and CLN®6.[5] These
therapies aim to deliver a functional copy of the mutated gene.
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e Small Molecule Pharmacotherapy and Stem Cell Therapy: These are other treatment
modalities that have been and are currently being evaluated in preclinical and clinical studies
for different types of NCLs.[5]

Without any publicly available data on "PE154," it is not possible to provide the requested
guantitative data, experimental protocols, or signaling pathway diagrams.

For researchers, scientists, and drug development professionals interested in the latest
advancements in NCL therapeutics, it is recommended to consult resources such as the
National Institute of Neurological Disorders and Stroke (NINDS) and the ClinicalTrials.gov
database for the most up-to-date information on approved treatments and ongoing research.

Should "PE154" be a different designation or if there is a potential for a typographical error in
the query, providing the correct identifier will allow for a renewed and targeted search for the
requested information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Polymerase Chain Reaction Chips for Biomarker Discovery and Validation in Drug
Development - PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. P-glycoprotein transporter in drug development - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Research Boosts ‘Game-Changing’ Technology to Strengthen Drug Development | Lab
Manager [labmanager.com]

e 4. Use of P450 Enzymes for Late-Stage Functionalization in Drug Discovery - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. ClinicalTrials.gov [clinicaltrials.gov]

 To cite this document: BenchChem. [No Information Available on PE154 and its Effect on
Neuronal Ceroid Lipofuscinosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609886#pel54-and-its-effect-on-neuronal-ceroid-
lipofuscinosis]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://clinicaltrials.gov/study/NCT04085601
https://www.benchchem.com/product/b609886?utm_src=pdf-body
https://www.benchchem.com/product/b609886?utm_src=pdf-body
https://www.benchchem.com/product/b609886?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40141854/
https://pubmed.ncbi.nlm.nih.gov/40141854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4817426/
https://www.labmanager.com/research-boosts-game-changing-technology-to-strengthen-drug-development-28140
https://www.labmanager.com/research-boosts-game-changing-technology-to-strengthen-drug-development-28140
https://pubmed.ncbi.nlm.nih.gov/41076635/
https://pubmed.ncbi.nlm.nih.gov/41076635/
https://clinicaltrials.gov/study/NCT04085601
https://www.benchchem.com/product/b609886#pe154-and-its-effect-on-neuronal-ceroid-lipofuscinosis
https://www.benchchem.com/product/b609886#pe154-and-its-effect-on-neuronal-ceroid-lipofuscinosis
https://www.benchchem.com/product/b609886#pe154-and-its-effect-on-neuronal-ceroid-lipofuscinosis
https://www.benchchem.com/product/b609886#pe154-and-its-effect-on-neuronal-ceroid-lipofuscinosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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